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Compound of Interest

Compound Name: 1-Bromodocosane

Cat. No.: B1265600

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

The proper handling and disposal of 1-Bromodocosane are critical for ensuring laboratory
safety and environmental protection. This long-chain alkyl bromide is classified as a hazardous
substance and requires specific procedures for its disposal. Adherence to these guidelines will
minimize risks to personnel and the environment.[1]

Immediate Safety and Hazard Profile

1-Bromodocosane is an irritant to the eyes, skin, and respiratory system.[1] It is also toxic to
aguatic organisms and may cause long-term adverse effects in the aquatic environment.[1]
Therefore, it is imperative to handle this chemical with appropriate personal protective
equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, in a well-
ventilated area or under a fume hood.

Key Hazard Information:
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Property Value
Appearance Solid[1]
CAS Number 6938-66-5
Molecular Formula C22H45Br

Causes skin and eye irritation; may cause
Health Hazards . o
respiratory irritation.[1]

Environmental Hazards Toxic to aquatic life with long-lasting effects.[1]

) Not fully characterized, but avoid creating dust,
Physical Hazards . .
which could be an explosion hazard.[1]

Incompatibilities Strong oxidizing agents.[2]

Carbon monoxide (CO), carbon dioxide (CO2),
hydrogen bromide.[1]

Combustion Products

Detailed Disposal Protocol

The primary principle for the disposal of 1-Bromodocosane is to treat it as a halogenated
organic waste. It must be segregated from non-halogenated waste streams to ensure proper
treatment and to prevent costly disposal complications.

Step 1: Waste Segregation

e Do: Collect 1-Bromodocosane waste separately in a designated container for halogenated
organic compounds.[3]

e Do Not: Mix 1-Bromodocosane with hon-halogenated organic wastes (e.g., acetone,
ethanol, hexanes), aqueous wastes (acids and bases), or wastes containing heavy metals.

[3]
Step 2: Container Selection and Handling

o Use a chemically compatible container, such as a high-density polyethylene (HDPE) carboy,
often marked for halogenated waste.[3]
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» Ensure the container is in good condition, free of leaks, and has a secure, tightly fitting lid.[4]

o Keep the container closed when not actively adding waste to prevent the release of vapors.

[4]
e Do not fill the container to more than 90% of its capacity to allow for expansion.
Step 3: Labeling
» Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[3]

e The label must clearly identify the contents, including the chemical name "1-
Bromodocosane" and its approximate concentration.[4] The words "HAZARDOUS WASTE"
must be clearly visible.[4]

Step 4: Storage

o Store the waste container in a designated satellite accumulation area (SAA), such as a
ventilated cabinet for hazardous materials.[3]

o Keep the container away from sources of ignition, heat, and direct sunlight.[3]
Step 5: Final Disposal

o Arrange for the disposal of the waste through your institution's Environmental Health &
Safety (EH&S) office or a licensed hazardous waste disposal company.[3]

o The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber to handle the resulting hydrogen bromide gas.[3]

Spill and Emergency Procedures
Spill Cleanup: In the event of a spill, contain the spillage immediately.[1]

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.
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» Personal Protective Equipment (PPE): Wear appropriate PPE, including respiratory
protection, chemical-resistant gloves, and safety goggles.[1]

o Containment and Absorption: For solid spills, use dry clean-up procedures and avoid
generating dust.[1] For liquids, use an inert absorbent material like sand or vermiculite.[5]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated, sealable container for hazardous waste.[3]

o Labeling: Label the container clearly as "Spill Debris containing 1-Bromodocosane."[3]

» Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning
materials for disposal as hazardous waste.[3]

First Aid:

o Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with
running water and soap. Seek medical attention if irritation occurs.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[5]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[5]

 Ingestion: Clean mouth with water and get medical attention.[5]

Disposal Workflow

1-Bromodocosane Disposal Workflow

Waste Generation & Collection Labeling & Storage Final Disposal
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Caption: Logical workflow for the proper disposal of 1-Bromodocosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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